Cas no 62491-81-0 (Acetamide,N-[4-chloro-2-(2-fluorobenzoyl)phenyl]-N-(cyclobutylmethyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Acetamide,N-[4-chloro-2-(2-fluorobenzoyl)phenyl]-N-(cyclobutylmethyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 62491-81-0
• MF: C₂₇H₂₅ClFNO₅S
• MW: 530.007508993149
• CID: 442910
• PubChem ID: 76852417
• Update Time: 2025-04-19

Acetamide,N-[4-chloro-2-(2-fluorobenzoyl)phenyl]-N-(cyclobutylmethyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-chloro-2-(2-fluorobenzoyl)phenyl]-N-(cyclobutylmethyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-
• acetamide,n-[4-chloro-2-(2-fluorobenzoyl)phenyl]-n-(cyclobutylmethyl)-2-[[(4-methyl phenyl)sulfonyl]oxy]-
• 62491-81-0

• Inchi： 1S/C27H25ClFNO5S/c1-18-9-12-21(13-10-18)36(33,34)35-17-26(31)30(16-19-5-4-6-19)25-14-11-20(28)15-23(25)27(32)22-7-2-3-8-24(22)29/h2-3,7-15,19H,4-6,16-17H2,1H3
• InChI Key： YRYQOMXQQHMWFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C2C=CC=CC=2F)=O)=C1)N(C(COS(C1C=CC(C)=CC=1)(=O)=O)=O)CC1CCC1

Computed Properties

• Exact Mass: 529.11275
• Monoisotopic Mass: 529.1125999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 80.75